Ethyl 2-(3-morpholinopropanamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-(3-morpholin-4-ylpropanoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C18H26N2O4S/c1-2-24-18(22)16-13-5-3-4-6-14(13)25-17(16)19-15(21)7-8-20-9-11-23-12-10-20/h2-12H2,1H3,(H,19,21)
• InChI Key: GLZRHPLUUTZKCQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)CCN3CCOCC3
• Molecular Formula: C18H26N2O4S
• Molecular Weight: 366.5 g/mol

Description

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors. Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Synthesis Analysis

The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Molecular Structure Analysis

Thiophene is a heterocycle that incorporates a sulfur atom that contributes two π electrons to the aromatic sextet. For this reason, thiophene easily reacts with electrophiles.

Chemical Reactions Analysis

Thiophene undergoes various types of reactions such as electrophilic, nucleophilic or radical substitutions. Suitable reagents and catalysts are well known, and regioselectivity of substitution reactions can be predicted.

Physical And Chemical Properties Analysis

Thiophene derivatives exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

Thiophene-based conjugated molecules have played an indispensable role in the development of organic optoelectronics. Among various thiophene building blocks, the thieno-[3,4-b]thiophene (TT) unit with functional groups has recently emerged as an extremely attractive electron-withdrawing building block in organic electronics.